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Compound of Interest

Compound Name: MIL-53(Fe)

Cat. No.: B15870265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of the

metal-organic framework (MOF) MIL-53(Fe). It is designed to be a core resource for

researchers and professionals interested in the magnetic behavior of this flexible and functional

material. This document details the intrinsic magnetic characteristics of MIL-53(Fe), outlines

experimental protocols for its magnetic measurement, and explores the relationship between its

unique structural flexibility and its magnetic states.

Introduction to the Magnetic Behavior of MIL-53(Fe)
MIL-53(Fe) is a metal-organic framework composed of iron (Fe³⁺) metal centers connected by

terephthalate (1,4-benzenedicarboxylate) organic linkers. The iron ions are arranged in one-

dimensional chains of corner-sharing FeO₄(OH)₂ octahedra. This structural arrangement gives

rise to interesting magnetic properties.

Pristine MIL-53(Fe) exhibits antiferromagnetic behavior at low temperatures. This means that

the magnetic moments of adjacent iron ions align in an antiparallel fashion, resulting in a net

magnetic moment of zero in the absence of an external magnetic field. The temperature at
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which the material transitions from a paramagnetic state to an antiferromagnetic state is known

as the Néel temperature (Tₙ).

A key feature of the MIL-53 series of MOFs is their "breathing" effect, a reversible structural

transformation in response to external stimuli such as temperature and the presence of guest

molecules. This structural flexibility has a direct impact on the magnetic properties of MIL-
53(Fe). The material exists in different phases, most notably a hydrated, as-synthesized form

(MIL-53as) and a dehydrated, low-temperature form (MIL-53lt), each with a distinct crystal

structure and, consequently, a different Néel temperature.

Quantitative Magnetic Data
The intrinsic magnetic properties of pure MIL-53(Fe) are summarized in the table below. It is

important to distinguish these from the magnetic properties of MIL-53(Fe)-based composites,

which are often functionalized with ferromagnetic nanoparticles to impart bulk magnetic

behavior for applications such as magnetic separation.
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Property
As-Synthesized
MIL-53(Fe) (MIL-
53as)

Dehydrated MIL-
53(Fe) (MIL-53lt)

Notes

Magnetic Ordering Antiferromagnetic Antiferromagnetic

The magnetic

moments of adjacent

Fe³⁺ ions align

antiparallel at low

temperatures.

Néel Temperature (Tₙ) 65 K 55 K

The transition

temperature from

paramagnetic to

antiferromagnetic

behavior is dependent

on the hydration state

and crystal structure

of the material[1][2][3]

[4].

Crystal System Orthorhombic (Pnam) Orthorhombic (Imcm)

The change in crystal

structure upon

dehydration influences

the Fe-Fe distances

and exchange

interactions, leading to

a different Néel

temperature[1][2][3]

[4].

Note: While extensive data exists for magnetic composites of MIL-53(Fe), this table focuses on

the intrinsic properties of the pure MOF.

Signaling Pathways and Logical Relationships
The interplay between the structural state of MIL-53(Fe) and its magnetic properties can be

visualized as a logical relationship. The presence or absence of guest molecules, such as
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water, dictates the crystal structure, which in turn determines the magnetic ordering

temperature.
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External Stimulus

Structural State Magnetic Property

Hydration/Dehydration

Hydrated (as-synthesized)
Crystal System: PnamHydration

Dehydrated (low-temp)
Crystal System: Imcm

Dehydration

Antiferromagnetic
Néel Temperature (Tₙ) = 65 K

Governs

Antiferromagnetic
Néel Temperature (Tₙ) = 55 K

Governs
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Sample Preparation

Measurement

Data Analysis

Weigh MIL-53(Fe) powder
(typically 5-20 mg)

Encapsulate in a gelatin capsule
or secure in a sample holder

Mount sample in
VSM or SQUID magnetometer

Zero-Field Cooling (ZFC):
Cool to low temp (e.g., 2 K) in zero field

Field Cooling (FC):
Cool from high temp in the same field

Isothermal M-H Measurement:
Measure magnetization as a function of

applied field at a fixed temperature

Apply a small field (e.g., 100 Oe)
and measure magnetization while warming

Plot M vs. T (ZFC and FC)

Measure magnetization
while warming in the same field

Plot M vs. H

Determine Néel Temperature (Tₙ)
from the peak in the ZFC curve

Fit high-temperature data
to the Curie-Weiss law

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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